Niobium(IV) oxide

• IUPAC Name: dioxoniobium
• InChI: InChI=1S/Nb.2O
• InChI Key: HFLAMWCKUFHSAZ-UHFFFAOYSA-N
• Canonical SMILES: O=[Nb]=O
• Molecular Formula: NbO2
• DSSTOX Substance ID: DTXSID90893180
• Molecular Weight: 124.905 g/mol
• Physical Description: Black powder; [Sigma-Aldrich MSDS]
• CAS No.: 12034-59-2

Description

It is a bluish-black non-stoichiometric solid with a composition range of NbO₁.94 to NbO₂.09 . This compound is known for its unique properties, including its high melting point and its ability to act as a powerful reducing agent .

Scientific Research Applications

Niobium(IV) oxide has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various chemical reactions due to its reducing properties.

Biology and Medicine: Research is ongoing into its potential use in biomedical applications, including as a component in implants and other medical devices.

Industry: this compound is used in the production of niobium metal, which has applications in the aerospace, electronics, and energy industries.

Mechanism of Action

Target of Action

Niobium(IV) oxide primarily targets electrochemical applications . It has been shown to be an outstanding cathode material for high-power batteries due to high Li-diffusion rates through their crystal structures . Additionally, it has potential as a catalyst material for the production of fuels and chemicals from biomass sources .

Mode of Action

The mode of action of this compound involves the formation and growth of niobium oxide nanoparticles . Upon dissolution of niobium chloride in benzyl alcohol, octahedral [NbCl 6−x O x] complexes form through exchange of chloride ligands . Heating of the solution results in polymerization, where larger clusters built from multiple edge-sharing [NbCl 6−x O x] octahedra assemble .

Biochemical Pathways

The biochemical pathway of this compound involves the formation of a nucleation cluster with the ReO 3 type structure, which grows to form nanoparticles of the Wadsley–Roth type H-Nb 2 O 5 structure . This structure usually only forms at high temperature in the bulk phase . Upon further growth, structural defects appear, and the presence of shear-planes in the structure appears highly dependent on nanoparticle size .

Result of Action

The result of this compound’s action is the formation of nanoparticles with a specific structure . These nanoparticles have versatile electrochemical properties, making them suitable for various applications such as high-power batteries and catalyst materials .

Action Environment

The action of this compound is influenced by environmental factors such as temperature . The formation of the Wadsley–Roth type H-Nb 2 O 5 structure, for instance, usually only occurs at high temperatures . Furthermore, the presence of shear-planes in the structure appears highly dependent on nanoparticle size .

Future Directions

Niobium dioxide nanoparticles, prepared by a facile and controllable La-reduced route for the first time, serve as a catalyst support for Pd and demonstrate superior activity toward the oxygen reduction reaction. With a deep understanding of catalytic activity and reaction mechanism, this minireview is expected to present the optimization of the Nb-containing catalysts for efficient and highly selective CO2 reduction.

Preparation Methods

Synthetic Routes and Reaction Conditions: Niobium(IV) oxide can be synthesized through several methods:

Reduction of Niobium Pentoxide: One common method involves reducing niobium pentoxide (Nb₂O₅) with hydrogen gas at temperatures ranging from 800 to 1350°C.

Reaction with Niobium Powder: Another method involves reacting niobium pentoxide with niobium powder at approximately 1100°C.

Industrial Production Methods: In industrial settings, niobium dioxide is often produced as an intermediate in the production of niobium metal. This process involves the hydrogen reduction of niobium pentoxide to form niobium dioxide, which is then reacted with magnesium vapor to produce niobium metal .

Chemical Reactions Analysis

Types of Reactions: Niobium(IV) oxide undergoes various chemical reactions, including:

Reduction: It acts as a powerful reducing agent, capable of reducing carbon dioxide to carbon and sulfur dioxide to sulfur.

Oxidation: this compound can be oxidized to form niobium pentoxide (Nb₂O₅).

Common Reagents and Conditions:

Hydrogen Gas: Used in the reduction of niobium pentoxide to niobium dioxide.

Magnesium Vapor: Used in the reduction of niobium dioxide to niobium metal.

Major Products Formed:

Niobium Metal: Produced from the reduction of niobium dioxide with magnesium vapor.

Niobium Pentoxide: Formed from the oxidation of niobium dioxide.

Comparison with Similar Compounds

Niobium(IV) oxide can be compared with other niobium oxides, such as:

Niobium Monoxide (NbO): A metallic conductor with different electrical properties compared to the semiconducting niobium dioxide.

Niobium Pentoxide (Nb₂O₅): An insulating oxide with a higher oxidation state and different applications.

Uniqueness: this compound’s unique properties, such as its high melting point and powerful reducing capabilities, distinguish it from other niobium oxides. Its ability to transition between different oxidation states makes it particularly valuable in catalytic and industrial applications .